1-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]methanamine

• IUPAC Name: 1-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]methanamine
• InChI: InChI=1S/C12H17N3O2/c1-7-11(9(3)16-14-7)5-13-6-12-8(2)15-17-10(12)4/h13H,5-6H2,1-4H3
• InChI Key: CHTYPYLZPDVSFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CNCC2=C(ON=C2C)C
• Molecular Formula: C12H17N3O2
• Molecular Weight: 235.28 g/mol

Description

1-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]methanamine is a useful research compound. Its molecular formula is C12H17N3O2 and its molecular weight is 235.287. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Neurokinin-1 Receptor Antagonists

Compounds with structural similarities to "1-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]methanamine" have been explored for their potential as neurokinin-1 (NK1) receptor antagonists. These compounds demonstrate significant efficacy in pre-clinical tests relevant to clinical efficacy in conditions like emesis and depression due to their high affinity and long duration of action (Harrison et al., 2001).

Antimicrobial Activities

Research on quinoline derivatives carrying 1,2,3-triazole moieties, structurally related to the target compound, has shown moderate to very good antibacterial and antifungal activities. These studies underscore the potential of such compounds in developing new antimicrobial agents (Thomas et al., 2010).

Synthesis and Characterization

The synthesis and characterization of novel compounds with oxazol and methanamine groups play a crucial role in expanding the chemical space for drug development and material science. For example, novel 1,3-Dithiolane compounds have been synthesized and structurally confirmed through techniques like NMR and X-ray diffraction (Zhai Zhi-we, 2014).

Heteroannulation Reactions

Compounds involving oxazol-4-yl units have been synthesized through Bohlmann-Rahtz heteroannulation reactions, highlighting their utility in constructing complex molecular architectures. Such reactions are integral to synthesizing molecules with potential applications in pharmaceuticals and materials science (Bagley et al., 2005).